![molecular formula C12H12N6 B4326928 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile](/img/structure/B4326928.png)
4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile
Overview
Description
4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile, also known as AEE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. AEE is a triazine-based compound that has been studied extensively for its biological and chemical properties. In
Scientific Research Applications
4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has been shown to exhibit anticancer, antiviral, and antimicrobial properties. In materials science, 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has been used as a building block for the synthesis of novel materials such as metal-organic frameworks. In analytical chemistry, 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has been used as a reagent for the determination of various analytes.
Mechanism of Action
The mechanism of action of 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA. 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has also been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation and apoptosis.
Biochemical and Physiological Effects:
4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of viral replication, and the inhibition of bacterial growth. 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has also been shown to exhibit anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile in lab experiments is its versatility. 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile can be used in a variety of assays and experiments due to its diverse range of properties. However, one limitation of using 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile is its low solubility in water, which can make it difficult to work with in aqueous environments.
Future Directions
There are several future directions for the study of 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile. One area of interest is the development of 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile-based drugs for the treatment of various diseases such as cancer and viral infections. Another area of interest is the synthesis of novel materials using 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile as a building block. Additionally, the study of the mechanism of action of 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile and its interactions with various enzymes and proteins is an area of ongoing research.
Conclusion:
In conclusion, 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile is a triazine-based compound that has gained attention in the scientific community due to its potential applications in various fields. 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile can be synthesized using a variety of methods and has been studied extensively for its biological and chemical properties. 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile has been shown to exhibit anticancer, antiviral, and antimicrobial properties, and has been used as a building block for the synthesis of novel materials. There are several future directions for the study of 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile, including the development of 4-amino-6-[ethyl(phenyl)amino]-1,3,5-triazine-2-carbonitrile-based drugs and the study of its mechanism of action.
properties
IUPAC Name |
4-amino-6-(N-ethylanilino)-1,3,5-triazine-2-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N6/c1-2-18(9-6-4-3-5-7-9)12-16-10(8-13)15-11(14)17-12/h3-7H,2H2,1H3,(H2,14,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTGZOVWXAFIVQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)C2=NC(=NC(=N2)N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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